Cas no 1702881-56-8 (tert-butyl 3-iodo-4-(octyloxy)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-iodo-4-(octyloxy)pyrrolidine-1-carboxylate
• CAS No: 1702881-56-8
• MF: C₁₇H₃₂INO₃
• MW: 425.345357894897
• CID: 5890020
• PubChem ID: 104969658
• Update Time: 2025-08-05

tert-butyl 3-iodo-4-(octyloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-iodo-4-(octyloxy)pyrrolidine-1-carboxylate
• EN300-1135624
• 1702881-56-8

• Inchi： 1S/C17H32INO3/c1-5-6-7-8-9-10-11-21-15-13-19(12-14(15)18)16(20)22-17(2,3)4/h14-15H,5-13H2,1-4H3
• InChI Key： OPFVRCSZBZUERI-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OCCCCCCCC

Computed Properties

• Exact Mass: 425.14269g/mol
• Monoisotopic Mass: 425.14269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-iodo-4-(octyloxy)pyrrolidine-1-carboxylate

tert-butyl 3-iodo-4-(octyloxy)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-iodo-4-(octyloxy)pyrrolidine-1-carboxylate, identified by the CAS number 1702881-56-8, is a specialized organic compound with significant applications in various fields. This compound is notable for its unique structural features, which include a pyrrolidine ring substituted with an iodo group at position 3 and an octyloxy group at position 4, along with a tert-butyl carboxylate moiety. These structural elements contribute to its versatile chemical properties and potential uses in research and development.

Recent studies have highlighted the importance of tert-butyl 3-iodo-4-(octyloxy)pyrrolidine-1-carboxylate in the field of medicinal chemistry. Its iodine-containing structure makes it a valuable substrate for various nucleophilic substitution reactions, which are critical in the synthesis of bioactive molecules. Additionally, the octyloxy group enhances the compound's solubility in organic solvents, making it suitable for use in organic synthesis and as an intermediate in the production of more complex molecules.

The synthesis of tert-butyl 3-iodo-4-(octyloxy)pyrrolidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is followed by the introduction of the iodo and octyloxy substituents through carefully controlled reactions. The final step involves esterification to attach the tert-butyl carboxylate group. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets high-quality standards for both academic and industrial applications.

In terms of applications, tert-butyl 3-iodo-4-(octyloxy)pyrrolidine-1-carboxylate has shown promise in drug discovery efforts. Its structure allows for easy modification, enabling scientists to explore its potential as a lead compound for treating various diseases. For instance, studies have demonstrated that derivatives of this compound exhibit activity against certain enzymes associated with neurodegenerative diseases, making it a valuable tool in early-stage drug development.

The chemical stability of tert-butyl 3-iodo-4-(octyloxy)pyrrolidine-1-carboxylate is another key factor contributing to its utility. Under standard storage conditions, the compound remains stable, which is essential for maintaining its integrity during long-term experiments or industrial processes. Furthermore, its compatibility with a wide range of reagents and solvents makes it a flexible choice for use in diverse chemical reactions.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of tert-butyl 3-iodo-4-(octyloxy)pyrrolidine-1-carboxylate. Initial findings suggest that under certain conditions, the compound can undergo biodegradation, reducing its potential environmental footprint. However, further studies are needed to fully understand its behavior in different ecosystems and to develop strategies for minimizing any adverse effects.

In conclusion, tert-butyl 3-iodo-4-(octyloxy)pyrrolidine-1-carboxylate, CAS number 1702881-56-8, is a versatile and valuable compound with a wide range of applications in chemistry and pharmacology. Its unique structure, stability, and reactivity make it an essential tool for researchers working on innovative solutions in these fields. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.